Cas no 60373-76-4 (Droperidol EP Impurity C)

Droperidol EP Impurity C structure
Product Name:Droperidol EP Impurity C
CAS No:60373-76-4
Molecular Formula:C22H19ClFN3O2
Molecular Weight:411.856567621231
CID:1068976
Droperidol EP Impurity C Properties
Names and Identifiers
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- Imp. C (EP): 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium Chloride
- 3-[1-[4-(4-fluorophenyl)-4-oxobutyl]pyridin-1-ium-4-yl]-1H-benzimidazol-2-one;chloride
- 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium Chloride
- CID 129318406
- Droperidol IMpurity C
- Droperidol Impurity 3(Droperidol EP Impurity C)
- Droperidol EP Impurity C
- 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-
- 1-[4-(4-fluorophenyl)-4-oxobutyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium chloride
- Droperidol EP Impurity C as Chloride
- 1-[1-[4-(2-fluorophenyl)-4-oxobutyl]-1,2,3,6-tetrahydropyridin-4-yl]-1,3-dihydro-2H-benzimidazol-2-one,
- 1-(4-(4-Fluorophenyl)-4-oxobutyl)-4-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)pyridin-1-ium chloride (Droperidol Impurity)
-
- InChIKey: QNTOZKXLEFUDBT-UHFFFAOYSA-N
- Inchi: 1S/C22H18FN3O2.ClH/c23-17-9-7-16(8-10-17)21(27)6-3-13-25-14-11-18(12-15-25)26-20-5-2-1-4-19(20)24-22(26)28;/h1-2,4-5,7-12,14-15H,3,6,13H2;1H
- SMILES: [Cl-].FC1C=CC(=CC=1)C(CCC[N+]1C=CC(=CC=1)N1C(NC2C=CC=CC1=2)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 6
- Heavy Atom Count: 29
- Complexity: 556
- Topological Polar Surface Area: 53.3
Droperidol EP Impurity C Related Literature
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1. Back cover
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Abhishek Kumar Yadav,Navya Subray Bhat,Sonal Kaushik,Asiful H. Seikh,Saikat Dutta RSC Adv., 2024,14, 3096-3103
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4. Back cover
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Sarah E. Sundberg,J. Jackson Ellington,John J. Evans,Deborah A. Keys,Jeffrey W. Fisher J. Environ. Monit., 2003,5, 505-512
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7. Back cover
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Xiaojian Chen,Dan Xu,Lihua Qiu,Shichao Li,Wei Zhang,Feng Yan J. Mater. Chem. A, 2013,1, 8759-8765
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Jake W. Pawlowski,Noelle Kellicker,Cedric E. Bobst,Igor A. Kaltashov Analyst, 2016,141, 853-861
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10. Understanding the relationship between dopant and ionic transport in yttria-doped ceria-zirconiaJialin Sun,Clive Brigden,Ian Farnan,Yanruo Hong,R. Vasant Kumar J. Mater. Chem., 2011,21, 9570-9575
60373-76-4 (Droperidol EP Impurity C) Related Products
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- 2628-17-3(4-Vinylphenol)
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- 459-04-1(2-(4-fluorophenyl)acetyl chloride)
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